Cas no 440124-23-2 (3-chloro-6-ethyl-5-methyl-2-pyrazinecarbonitrile)

• Product Name: 3-chloro-6-ethyl-5-methyl-2-pyrazinecarbonitrile
• CAS No: 440124-23-2
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• CID: 1515994
• PubChem ID: 11355861
• Update Time: 2025-04-21

3-chloro-6-ethyl-5-methyl-2-pyrazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-ethyl-5-methyl-2-pyrazinecarbonitrile
• 3-Chloro-6-ethyl-5-methylpyrazinecarbonitrile
• XNLQAQYLXYAYNH-UHFFFAOYSA-N
• 3-chloro-6-ethyl-5-methylpyrazine-2-carbonitrile
• 3-chloro-6-ethyl-5-methyl-pyrazine-2 -carbonitrile
• A849542
• SCHEMBL4412358
• 3-chloro-6-ethyl-5-methyl-pyrazine-2-carbonitrile
• 440124-23-2
• DB-194009
• 3-chloro-6-ethyl-5-methyl-2-pyrazinecarbonitrile

• Inchi： 1S/C8H8ClN3/c1-3-6-5(2)11-8(9)7(4-10)12-6/h3H2,1-2H3
• InChI Key： XNLQAQYLXYAYNH-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=C(C(C)=N1)CC

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 295 ºC
• Flash Point: 132 ºC